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Compound of Interest

N,N-Dimethylformamide
Compound Name: B
diisopropy! acetal

Cat. No.: B091547

For Researchers, Scientists, and Drug Development Professionals

N,N-Dimethylformamide diisopropyl acetal (DMF-diisopropyl acetal) is a versatile reagent in
organic synthesis, offering unique steric and electronic properties compared to its more
common dimethyl and diethyl counterparts.[1] This guide provides a comprehensive overview
of its physical and chemical properties, experimental protocols, and applications, with a focus
on its relevance to drug development and complex molecule synthesis.

Physical and Chemical Properties

DMF-diisopropy! acetal is a colorless liquid with an amine-like odor.[1] It iSs sensitive to moisture
and should be stored under an inert atmosphere to prevent decomposition.[1]

Table 1: Physical Properties of N,N-Dimethylformamide Diisopropyl Acetal

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b091547?utm_src=pdf-interest
https://www.benchchem.com/product/b091547?utm_src=pdf-body
https://www.benchchem.com/product/b091547
https://www.benchchem.com/product/b091547
https://www.benchchem.com/product/b091547
https://www.benchchem.com/product/b091547?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula CoH21NO2 [1112][3]
Molecular Weight 175.27 g/mol [11[2][3]
Boiling Point 79-80 °C at 60 mmHg [1112]14]
Density 0.838 g/mL at 25 °C [1112114]

Refractive Index (n20/D)

1.401

[1]

Flash Point

25 °C (77 °F) - closed cup

Form

Liquid

Table 2: Identification and Chemical Structure

Identifier Value
CAS Number 18503-89-4
EC Number 242-386-5

Linear Formula

(CH3)2NCH[OCH(CH3)z]2

SMILES String

CC(C)OC(OC(C)C)N(C)C

InChl Key

XOZZATXWQMOVHL-UHFFFAOYSA-N

Chemical Reactivity and Applications

DMF-diisopropyl acetal exhibits dual reactivity, primarily functioning as a potent alkylating and

formylating agent.[1] Its electrophilic central carbon atom and nucleophilic nitrogen atom

enable a wide range of chemical transformations.[1]

Key Chemical Properties:

» Alkylating Agent: It readily reacts with acidic protons in functional groups such as carboxylic

acids, phenols, and thiols to yield esters, ethers, and thioethers, respectively. These

reactions often proceed under mild and neutral conditions.[1]
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Formylating Agent: As a C1 synthon, it is invaluable for introducing a single carbon unit into a
molecule.[1] This is particularly useful in the construction of heterocyclic rings by reacting
with bifunctional nucleophiles to form five- or six-membered rings like pyrimidines, pyridines,
and pyrazoles.[1]

Protecting Group Reagent: It is effective for the protection of 1,2- and 1,3-diols, forming
stable cyclic acetals (2-(dimethylamino)-1,3-dioxolanes or -dioxanes).[1] The resulting
amidine functionality can be cleaved under specific conditions, offering an advantage in
multi-step syntheses.[1]

The diisopropyl group's steric hindrance, compared to smaller alkyl groups, can offer enhanced
selectivity in certain synthetic scenarios.[1]

Applications in Drug Development and Organic Synthesis:

Heterocyclic Synthesis: Its ability to act as a one-carbon building block is extensively used in
synthesizing a wide array of heterocyclic compounds, which are core structures in many
pharmaceuticals.[1][5]

Esterification and Etherification: The mild reaction conditions make it suitable for late-stage
functionalization of complex molecules in drug discovery, where harsh conditions could
decompose sensitive functionalities.[1]

Quantification of Analytes: It has been utilized in the derivatization of cocaine and its
metabolite, benzoylecgonine, for quantification from urine matrices, highlighting its utility in
analytical chemistry.[2][4]

Experimental Protocols
Synthesis of N,N-Dimethylformamide Diisopropyl Acetal

A common laboratory-scale synthesis involves the direct reaction of N,N-dimethylformamide
(DMF) with isopropanol.[1]

Methodology:

o Combine N,N-dimethylformamide with an excess of isopropanol (typically 2.2 equivalents) in
a reaction vessel.[1]
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e Add a catalytic amount of sulfuric acid.[1]

o Reflux the mixture at approximately 82—85°C for 6—-12 hours under an inert atmosphere
(e.g., nitrogen or argon).[1]

e Monitor the reaction progress using thin-layer chromatography (TLC).

» Upon completion, the product can be isolated and purified by distillation under reduced
pressure.[6][7]

Optimization of reaction parameters such as temperature, time, and reactant molar ratios is
crucial for maximizing yield and purity.[1] For instance, in analogous syntheses, adjusting the
temperature has been shown to significantly impact the yield.[1]

Another synthetic route involves a transacetalization reaction, where a different DMF dialkyl
acetal is reacted with isopropanol.[1]

Visualizations
Chemical Structure and Reactivity

Caption: Reactivity pathways of DMF diisopropyl acetal.

Experimental Workflow: Synthesis
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Caption: Laboratory synthesis workflow for DMF diisopropyl acetal.

Logical Relationships in Applications
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Caption: Application pathways derived from core properties.

Safety and Handling

N,N-Dimethylformamide diisopropyl acetal is a flammable liquid and vapor.[8] It can cause
skin and serious eye irritation, and may cause respiratory irritation.[3]

Handling Precautions:
* Keep away from heat, sparks, open flames, and hot surfaces.[8]

* Use in a well-ventilated area or outdoors.[8]
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o Wear protective gloves, clothing, eye protection, and face protection.[8]
e Ground and bond container and receiving equipment to prevent static discharge.[8]
o Keep the container tightly closed.[8]

In case of exposure, it is crucial to seek fresh air if inhaled, rinse skin or eyes with water, and
seek medical attention.[8] For disposal, consult local regulations and consider a licensed
chemical destruction plant.[9]

This technical guide provides a foundational understanding of N,N-dimethylformamide
diisopropyl acetal for professionals in research and development. Its unique properties make
it a valuable tool in the synthesis of complex organic molecules, including active
pharmaceutical ingredients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b091547#physical-and-chemical-properties-of-dmf-
diisopropyl-acetal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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